Cas no 170487-35-1 (1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI))
170487-35-1 structure
Product Name:1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
CAS No:170487-35-1
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD24711670
CID:905279
PubChem ID:19974071
Update Time:2025-04-19
1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI)
- 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One
- 3-Methyl-5,6-Dihydrobenzo[D]Isoxazol-7(4H)-One(WXC03433)
- 170487-35-1
- KUCIDTWKVUUAJI-UHFFFAOYSA-N
- 4,5,6,7-tetrahydro-3-methyl-benzisoxazol-7-one
- 3-methyl-4,5,6,7-tetrahydro-1,2-benzoxazol-7-one
- AS-69367
- W12309
- 3-METHYL-5,6-DIHYDRO-4H-1,2-BENZOXAZOL-7-ONE
- SCHEMBL8866040
- AKOS027256027
-
- MDL: MFCD24711670
- Inchi: 1S/C8H9NO2/c1-5-6-3-2-4-7(10)8(6)11-9-5/h2-4H2,1H3
- InChI Key: KUCIDTWKVUUAJI-UHFFFAOYSA-N
- SMILES: O1C2C(CCCC=2C(C)=N1)=O
Computed Properties
- Exact Mass: 151.06337
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM338745-100mg |
3-methyl-5,6-dihydro-4H-1,2-benzoxazol-7-one |
170487-35-1 | 95%+ | 100mg |
$154 | 2023-03-05 | |
| Chemenu | CM338745-250mg |
3-methyl-5,6-dihydro-4H-1,2-benzoxazol-7-one |
170487-35-1 | 95%+ | 250mg |
$252 | 2023-03-05 | |
| Chemenu | CM338745-1g |
3-methyl-5,6-dihydro-4H-1,2-benzoxazol-7-one |
170487-35-1 | 95%+ | 1g |
$497 | 2023-03-05 | |
| eNovation Chemicals LLC | D770765-100mg |
1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) |
170487-35-1 | 95% | 100mg |
$215 | 2023-09-02 | |
| A2B Chem LLC | AF06326-1mg |
3-Methyl-5,6-dihydrobenzo[d]isoxazol-7(4h)-one |
170487-35-1 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AF06326-2mg |
3-Methyl-5,6-dihydrobenzo[d]isoxazol-7(4h)-one |
170487-35-1 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AF06326-3mg |
3-Methyl-5,6-dihydrobenzo[d]isoxazol-7(4h)-one |
170487-35-1 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AF06326-5mg |
3-Methyl-5,6-dihydrobenzo[d]isoxazol-7(4h)-one |
170487-35-1 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AF06326-10mg |
3-Methyl-5,6-dihydrobenzo[d]isoxazol-7(4h)-one |
170487-35-1 | 10mg |
$135.00 | 2024-04-20 |
1,2-Benzisoxazol-7(4H)-one,5,6-dihydro-3-methyl-(9CI) Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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